Cas no 2228594-83-8 (1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228594-83-8
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 5883885
• PubChem ID: 165625663
• Update Time: 2025-05-22

1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228594-83-8
• 1-[(ethylsulfanyl)methyl]-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1785735

• Inchi： 1S/C9H16O2S/c1-4-12-6-9(7(10)11)5-8(9,2)3/h4-6H2,1-3H3,(H,10,11)
• InChI Key： VWLHFLMQQYRDNG-UHFFFAOYSA-N
• SMILES： S(CC)CC1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid

1-(Ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228594-83-8, known as 1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclopropane ring with a carboxylic acid group and an ethylsulfanyl substituent. Recent studies have highlighted its potential applications in drug discovery and advanced materials development.

Cyclopropane rings are known for their strained geometry, which often leads to unique chemical reactivity. In the case of 1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid, the cyclopropane ring is further substituted with a carboxylic acid group at position 1 and two methyl groups at position 2. This substitution pattern not only stabilizes the ring but also introduces functional groups that can participate in various chemical reactions. The presence of the ethylsulfanyl group adds another layer of complexity, as sulfur-containing compounds often exhibit interesting electronic properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize 1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid using a combination of cycloaddition reactions and subsequent functionalization steps. These methods have been optimized to achieve high yields and purity, making the compound more accessible for further studies.

The electronic properties of 1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid have been extensively studied using computational chemistry techniques. Researchers have found that the compound exhibits a unique electronic distribution due to the conjugation between the sulfur atom in the ethylsulfanyl group and the cyclopropane ring. This property makes it a promising candidate for use in organic electronics, particularly in applications such as field-effect transistors and light-emitting diodes.

In addition to its electronic properties, this compound has shown potential in biological systems. Studies have demonstrated that 1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid can interact with certain enzymes and proteins, suggesting its role in drug design. Researchers are exploring its ability to act as a scaffold for developing new pharmaceutical agents with improved bioavailability and efficacy.

The environmental impact of 1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid has also been a topic of interest. Preliminary studies indicate that the compound degrades under specific environmental conditions, reducing its persistence in natural systems. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228594-83) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as an important molecule in both academic research and industrial development.